Cas no 103882-87-7 (2'-Deoxy-2',2'-difluoro-guanosine)

2'-Deoxy-2',2'-difluoro-guanosine is a fluorinated nucleoside analog with significant applications in medicinal chemistry and antiviral research. Its key structural feature—the difluoro substitution at the 2' position—enhances metabolic stability and resistance to enzymatic degradation, making it a valuable intermediate in the synthesis of bioactive compounds. This modification also improves binding affinity to target enzymes, particularly in the development of antiviral and anticancer agents. The compound's high purity and well-characterized properties ensure reproducibility in research and pharmaceutical applications. Its utility in nucleotide-based therapeutics underscores its importance in advancing drug discovery and biochemical studies.

2'-Deoxy-2',2'-difluoro-guanosine structure

103882-87-7 structure

Product Name:2'-Deoxy-2',2'-difluoro-guanosine

CAS No:103882-87-7

MF:C₁₀H₁₁F₂N₅O₄

MW:303.222248315811

MDL:MFCD00870562

CID:215145

PubChem ID:135433664

Update Time:2025-06-28

2'-Deoxy-2',2'-difluoro-guanosine Chemical and Physical Properties

Names and Identifiers

- 2'-Deoxy-2',2'-difluoro-guanosine
- 2-AMINO-9-((2R,4R,5R)-3,3-DIFLUORO-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-1H-PURIN-6(9H)-ONE
- Guanosine,2'-deoxy-2',2'-difluoro-
- 2',2'-Difluorodeoxyguanosine
- 2'-Deoxy-2',2'-difluoroguanosine
- LY 223592
- 2-amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
- D76169
- 2'-Dfdg
- LY223592
- LY-223592
- 103828-82-6
- DTXSID50908623
- 2',2'-Difluorodeoxyribofuranosylguanosine
- 2-AMINO-9-[(2R,4R,5R)-3,3-DIFLUORO-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
- SCHEMBL313652
- 103882-87-7
- CS-0101505
- 2-Amino-9-((2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
- 9-(2-Deoxy-2,2-difluoropentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
- RQIYMUKKPIEAMB-TWOGKDBTSA-N
- 6H-Purin-6-one, 2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-
- 2-Amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purin-6-one
- dFdG
- MDL： MFCD00870562
- Inchi： 1S/C10H11F2N5O4/c11-10(12)5(19)3(1-18)21-8(10)17-2-14-4-6(17)15-9(13)16-7(4)20/h2-3,5,8,18-19H,1H2,(H3,13,15,16,20)/t3-,5-,8-/m1/s1
- InChI Key： RQIYMUKKPIEAMB-TWOGKDBTSA-N
- SMILES： FC1([C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)F

Computed Properties

Exact Mass: 303.07803
Monoisotopic Mass: 303.07791017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 2.17±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.49 g/l) (25 º C),
PSA: 134.99

2'-Deoxy-2',2'-difluoro-guanosine Pricemore >>

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Chemenu	CM282481-1g	2'-Deoxy-2',2'-difluoro-guanosine	103882-87-7	95%	1g	$***	2023-04-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY292537-1g	2-Amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	103882-87-7	≥95%	1g	¥14040.0	2023-07-10
eNovation Chemicals LLC	Y1194287-1g	2-Amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	103882-87-7	95%	1g	$1790	2023-09-01
eNovation Chemicals LLC	Y1194287-0.25g	2-Amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	103882-87-7	95%	0.25g	$2355	2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY292537-0.25g	2-Amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	103882-87-7	≥95%	0.25g	¥19000.0	2023-09-15
A2B Chem LLC	AE22501-1g	2'-Deoxy-2',2'-difluoroguanosine	103882-87-7		1g	$3336.00	2024-04-20
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eNovation Chemicals LLC	Y1194287-0.25g	2-Amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	103882-87-7	95%	0.25g	$2355	2024-07-29
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